(3R)-3-amino-4-cyclohexylbutanoic acid hydrochloride
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Description
Scientific Research Applications
Synthesis and Vibrational Spectra Analysis
Studies on similar compounds, such as 3-Aminobutanoic acid, have been conducted to understand their vibrational spectra and zwitterionic forms. These investigations provide foundational knowledge for synthesizing and characterizing (3R)-3-amino-4-cyclohexylbutanoic acid hydrochloride and its derivatives, highlighting their structural stability and potential applications in material science and pharmaceuticals (Yalagi, 2022).
Asymmetric Syntheses
Research into the asymmetric synthesis of complex molecules has led to the development of methods that could potentially apply to the synthesis of this compound. For example, the diastereoselective cyclization of certain nitriles has been employed to create non-natural amino acids, showcasing techniques that could be adapted for synthesizing this compound with high enantiomeric excess (Gaucher et al., 1994).
Pharmacological Activity
Derivatives of γ-aminobutyric acid, such as 4-amino-3-phenylbutanoic acid hydrochloride (Phenibut), have been investigated for their pharmacological activity, demonstrating the therapeutic potential of these compounds in medical practice. The synthesis and characterization of such derivatives underscore the importance of exploring this compound for possible pharmacological applications (Vasil'eva et al., 2016).
Chiral Dendrimers Synthesis
The use of chiral compounds, including those related to this compound, in the synthesis of dendrimers, demonstrates the compound's versatility in creating complex architectures. This research highlights the potential of this compound in the development of advanced materials with specific chiral properties (Greiveldinger & Seebach, 1998).
Natural Product Derivatives
Exploration of natural products has led to the identification of amino acid derivatives with unique structural features, suggesting that derivatives of this compound could similarly be found or synthesized as novel compounds with potential biological activity (Guo et al., 2015).
Properties
IUPAC Name |
(3R)-3-amino-4-cyclohexylbutanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c11-9(7-10(12)13)6-8-4-2-1-3-5-8;/h8-9H,1-7,11H2,(H,12,13);1H/t9-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSXCDFHWPSBFIO-SBSPUUFOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(CC(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)C[C@H](CC(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.